Cas no 1072-48-6 (4,5-dihydro-1,2-oxazol-5-one)

• Product Name: 4,5-dihydro-1,2-oxazol-5-one
• CAS No: 1072-48-6
• MF: C₃H₃NO₂
• MW: 85.0614206790924
• CID: 181840
• PubChem ID: 15885787
• Update Time: 2025-04-19

4,5-dihydro-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone
• 4H-1,2-oxazol-5-one
• isoxazolin-5-one
• 2H-isoxazol-5-one
• 2-Isoxazolin-5-one(7CI,8CI)
• 4H-5-Oxoisoxazole
• AG-F-53348
• CTK0H9149
• Isoxazol-5(4H)-one
• Isoxazolin-5-on
• Isoxazolon-(5)
• SureCN940473
• 4,5-dihydro-1,2-oxazol-5-one
• FT-0743333
• 1072-48-6
• 1,2-Oxazol-5(4H)-one
• DTXSID40579129
• 4H-isoxazol-5-one
• EN300-101526

• Inchi： 1S/C3H3NO2/c5-3-1-2-4-6-3/h2H,1H2
• InChI Key： QBWUTXXJFOIVME-UHFFFAOYSA-N
• SMILES： O1C(CC=N1)=O

Computed Properties

• Exact Mass: 85.01639
• Monoisotopic Mass: 85.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 105.542 °C at 760 mmHg
• Flash Point: 35.706 °C
• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones